3-Nitrobenzoyl fluoride
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Description
3-Nitrobenzoyl fluoride (C₇H₄FNO₃) is a fluorinated aromatic compound derived from benzoic acid, featuring a nitro group (-NO₂) at the meta position and a reactive fluoride (-F) at the carbonyl position. These compounds are typically intermediates in synthesizing drugs, ligands for metal complexes (e.g., Fe(III) complexes with antitubercular activity), and precursors for heterocyclic compounds .
Properties
CAS No. |
77976-08-0 |
|---|---|
Molecular Formula |
C7H4FNO3 |
Molecular Weight |
169.11 g/mol |
IUPAC Name |
3-nitrobenzoyl fluoride |
InChI |
InChI=1S/C7H4FNO3/c8-7(10)5-2-1-3-6(4-5)9(11)12/h1-4H |
InChI Key |
JQYQOBRGKLSMPC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares key properties of 3-nitrobenzoyl derivatives and related compounds based on available
Notes:
- Reactivity Trends : Acyl chlorides (e.g., 3-nitrobenzoyl chloride) exhibit higher reactivity than fluorides due to the electronegativity and leaving-group ability of Cl⁻ vs. F⁻. The meta-nitro group further enhances electrophilicity at the carbonyl carbon .
- Fluorinated Analogs : While 3-fluoro-5-nitrobenzoyl chloride is documented , direct data on 3-nitrobenzoyl fluoride is absent in the evidence. Fluorine’s strong electron-withdrawing nature likely increases stability and alters solubility compared to chloride analogs.
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